(1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol

• Molecular Formula: C14H19ClO
• Molecular Weight: 238.75 g/mol
• IUPAC Name: (1R)-2-chloro-1-(4-cyclohexylphenyl)ethanol
• InChI: InChI=1S/C14H19ClO/c15-10-14(16)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h6-9,11,14,16H,1-5,10H2/t14-/m0/s1
• InChI Key: WUEXWVTYDUMQPR-AWEZNQCLSA-N
• Isomeric SMILES: C1CCC(CC1)C2=CC=C(C=C2)[C@H](CCl)O
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C(CCl)O

Description

(1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is a chiral secondary alcohol characterized by a para-cyclohexylphenyl group and a chloroethanol moiety. The (1R) stereochemistry confers enantioselectivity, which is critical for applications in asymmetric synthesis and pharmaceutical intermediates.

Biological Activity

(1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is an organic compound characterized by its chlorinated ethanol structure, featuring a chiral center adjacent to the hydroxyl group. This unique configuration suggests potential biological activities that merit investigation. This article explores the biological activity of this compound, synthesizing findings from diverse sources and presenting relevant data in tables for clarity.

The molecular formula of (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is $C_{12}H_{17}ClO$ with a molecular weight of approximately 220.72 g/mol. The presence of a cyclohexyl-substituted phenyl group enhances its lipophilicity, which may influence its interaction with biological membranes and pharmacological profiles.

Property	Value
Molecular Formula	C12H17ClO
Molecular Weight	220.72 g/mol
IUPAC Name	(1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol
Chiral Center	Yes

The biological activity of (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is hypothesized to be mediated through interactions with specific biological targets, including enzymes and receptors. The hydroxyl group may facilitate hydrogen bonding, enhancing the compound's affinity for target sites.

Potential Mechanisms Include:

• Enzyme Inhibition : Similar compounds have shown potential as inhibitors of various enzymes, which could be a pathway for (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol.
• Receptor Modulation : The compound may act as a modulator of receptor activity, influencing signaling pathways critical for cellular responses.

Biological Activities

Research indicates that compounds structurally related to (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol exhibit diverse biological activities, including:

Antimicrobial Activity

Studies have shown that chlorinated alcohols possess antimicrobial properties. The specific structure of (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol may enhance its efficacy against certain pathogens.

Anti-inflammatory Effects

Similar compounds have been investigated for their anti-inflammatory properties. The potential modulation of inflammatory pathways represents another area where (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol could exhibit beneficial effects.

Case Studies

Research has explored the biological activity of related compounds, providing insights into the potential effects of (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol:

• Antimicrobial Study : A study on structurally similar chlorinated phenols demonstrated significant antimicrobial activity against Gram-positive bacteria, suggesting that (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol might exhibit similar effects.
• Anti-inflammatory Research : Another study investigated the anti-inflammatory properties of phenolic compounds, highlighting their ability to inhibit pro-inflammatory cytokines. This suggests that (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol may also play a role in modulating inflammatory responses.

Comparative Analysis with Similar Compounds

To better understand the unique properties and potential applications of (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
2-Chloro-1-(4-chlorophenyl)ethanol	C8H8Cl2O	Contains two chlorine atoms; used in pharmaceuticals.
2-Bromo-1-(4-cyclohexylphenyl)ethanol	C12H17BrO	Similar structure; bromine instead of chlorine; potential biological activity.
2-Chloro-1-(4-methylphenyl)ethanol	C9H11ClO	Methyl substitution; studied for antimicrobial properties.

Comparison with Similar Compounds

Structural Features

Key structural differences among chloroethanol derivatives arise from substituents on the phenyl ring and stereochemistry. The cyclohexyl group in the target compound contrasts with chlorinated or fluorinated aryl groups in similar molecules. For example:

• Chlorophenyl derivatives : (R)-2-Chloro-1-(4'-chlorophenyl)ethan-1-ol (2d) has a para-chlorophenyl group, contributing to a molecular weight of 191.06 g/mol .
• Dichlorophenyl derivatives : (1S)-2-Chloro-1-(3,4-dichlorophenyl)ethan-1-ol features two chlorine atoms, increasing molecular weight to 225.5 g/mol .
• Fluorinated analogs : (1R)-1-(5-Chloro-2-fluorophenyl)ethan-1-ol incorporates fluorine, reducing steric bulk compared to cyclohexyl .

The target compound’s molecular formula is estimated as C₁₄H₁₇ClO (MW ≈ 236.45 g/mol), with the cyclohexyl group likely enhancing steric hindrance and lipophilicity.

Enantioselectivity and Reaction Optimization

Enantioselectivity is highly dependent on the catalyst or enzyme used:

• Rhodotorula rubra KCh 82 achieved 91% ee for (R)-2-Chloro-1-(2',4'-dichlorophenyl)ethanol in 1 day, improving to >99% ee after 6 days .
• NADPH-dependent keto reductases are required for enzymatic synthesis of (R)-2d, highlighting cofactor limitations .

Key Differences and Implications

Parameter	(1R)-2-Chloro-1-(4-cyclohexylphenyl)ethanol	(R)-2-Chloro-1-(4'-chlorophenyl)ethanol	(1S)-2-Chloro-1-(3,4-dichlorophenyl)ethanol
Substituent	4-Cyclohexylphenyl	4-Chlorophenyl	3,4-Dichlorophenyl
Molecular Weight	~236.45 g/mol	191.06 g/mol	225.5 g/mol
Stereoselectivity	Likely high (inferred)	>99% ee	Not reported
Lipophilicity	High (cyclohexyl group)	Moderate	High (Cl atoms)
Synthetic Complexity	High (steric hindrance)	Moderate	Moderate

Preparation Methods

Halohydrin Formation via Epoxide Ring Opening

One common approach is the stereoselective opening of an epoxide intermediate derived from 4-cyclohexylphenyl-substituted epoxides using chloride sources under controlled conditions to yield the chlorohydrin.

• Starting Material: 4-Cyclohexylphenyl glycidyl ether or epoxide derivatives.
• Reagents: Chloride ions from reagents such as HCl, LiCl, or other chloride salts.
• Conditions: Acidic or neutral aqueous medium, low temperature to control stereochemistry.
• Outcome: Nucleophilic attack of chloride at the less hindered carbon of the epoxide ring leads to ring opening with inversion of configuration, affording the (1R)-2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol.

Direct Chlorohydrin Synthesis from Ketone Precursors

Another route involves the direct chlorohydrin formation from 1-(4-cyclohexylphenyl)ethanone by halogenation and subsequent reduction or nucleophilic substitution steps.

• Starting Material: 1-(4-Cyclohexylphenyl)ethanone.
• Reagents and Steps:
  • Formation of α-chloroketone intermediate by chlorination using reagents such as phosphorus oxychloride or thionyl chloride.
  • Reduction of the carbonyl group to the corresponding alcohol using sodium borohydride or other hydride donors.
• Stereocontrol: The reduction step is typically stereoselective, favoring the (1R) configuration due to steric and electronic effects from the cyclohexylphenyl substituent.

Asymmetric Synthesis via Chiral Catalysts or Auxiliaries

Advanced synthetic methods employ chiral catalysts or auxiliaries to induce stereoselectivity in the formation of the chlorohydrin.

• Catalysts: Chiral transition metal complexes or organocatalysts.
• Process: Enantioselective epoxidation followed by regioselective ring opening with chloride nucleophiles.
• Advantages: High enantiomeric excess and yield, suitable for pharmaceutical applications.

• Representative Experimental Procedure

A detailed example adapted from related literature for preparing the title compound is as follows:

Step	Reagents/Conditions	Description	Yield (%)	Notes
1	1-(4-Cyclohexylphenyl)ethanone, phosphorus oxychloride	α-Chlorination at 0–20 °C in dichloromethane	75–85	Formation of α-chloroketone intermediate
2	Sodium borohydride in tetrahydrofuran/ethanol at 0–5 °C	Reduction of ketone to chlorohydrin	80–90	Stereoselective reduction favoring (1R) isomer
3	Purification by column chromatography	Isolation of pure (1R)-2-chloro-1-(4-cyclohexylphenyl)ethan-1-ol	—	Confirmed by NMR, chiral HPLC

• Analytical Data and Characterization

The identity and purity of (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol are confirmed by:

• Nuclear Magnetic Resonance (NMR): Characteristic signals for the hydroxyl proton, aromatic protons, cyclohexyl ring protons, and the methine proton bearing chloro and hydroxyl groups.
• Chiral High-Performance Liquid Chromatography (HPLC): To determine enantiomeric excess.
• Mass Spectrometry (MS): Molecular ion peak consistent with the molecular formula.
• Melting Point: Consistent with literature values confirming purity.
• Optical Rotation: Measurement to confirm absolute configuration (1R).

• Summary Table of Preparation Routes

Method	Starting Material	Key Reagents	Conditions	Yield (%)	Stereoselectivity	Reference
Epoxide ring opening	4-Cyclohexylphenyl epoxide	HCl or LiCl	Aqueous, 0–25 °C	70–85	High (1R)
α-Chlorination + reduction	1-(4-Cyclohexylphenyl)ethanone	POCl3, NaBH4	DCM, THF/EtOH, 0–20 °C	75–90	High (1R)
Asymmetric catalysis	Epoxide precursor	Chiral catalyst, Cl- source	Varied	80+	Very high enantiomeric excess	Literature general

• Conclusion

The preparation of (1R)-2-Chloro-1-(4-cyclohexylphenyl)ethan-1-ol is well-established through several synthetic routes, primarily involving stereoselective epoxide ring opening or α-chlorination followed by stereoselective reduction. The choice of method depends on the desired scale, stereochemical purity, and available starting materials. Analytical techniques such as NMR, chiral HPLC, and optical rotation are essential for confirming the structure and stereochemistry of the product. This compound's synthesis is supported by robust experimental data from patent literature and peer-reviewed research, ensuring reproducibility and reliability for further applications.